bicyclo[3.3.1]nonan-2-one oxime

• IUPAC Name: (NE)-N-(2-bicyclo[3.3.1]nonanylidene)hydroxylamine
• InChI: InChI=1S/C9H15NO/c11-10-9-5-4-7-2-1-3-8(9)6-7/h7-8,11H,1-6H2/b10-9+
• InChI Key: JQFMMZYYTWZDBQ-MDZDMXLPSA-N
• Canonical SMILES: C1CC2CCC(=NO)C(C1)C2
• Isomeric SMILES: C1CC2CC/C(=N\O)/C(C1)C2
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol

Description

Bicyclo[3.3.1]nonan-2-one oxime is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as norbornan-2-one oxime or NBOH. It belongs to the family of oximes and is a white crystalline solid with a melting point of 106-108°C.3.1]nonan-2-one oxime.

Scientific Research Applications

Stereochemistry and Nucleophilic Attack

Bicyclo[3.3.1]nonan-2-one exhibits unique stereochemical properties, particularly in its reactions with bulky nucleophiles like Grignard reagents. A study by Guerriero et al. (1982) showed that it predominantly undergoes axial attack by such reagents, which is atypical for bridged cyclohexanones. This suggests its potential utility in stereochemistry research and in the synthesis of specific stereochemical compounds (Guerriero, Pietra, Cavazza, & Cima, 1982).

Antimicrobial Activity

Research by Parthiban et al. (2009) explored the antimicrobial properties of novel oxime ethers of bicyclic aza/diazabicycles, including bicyclo[3.3.1]nonan-2-one oxime derivatives. These compounds exhibited promising antimicrobial activity against various pathogenic bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Parthiban, Aridoss, Rathika, Ramkumar, & Kabilan, 2009).

Antioxidant and Antimicrobial Properties

Further exploring its potential in healthcare, a study by Premalatha et al. (2013) synthesized a series of bicyclic oximes, including bicyclo[3.3.1]nonan-2-one oxime derivatives, and assessed their antimicrobial and antioxidant activities. They found that these compounds exhibited significant antibacterial, antifungal, and antioxidant properties, indicating their potential use in pharmaceutical applications (Premalatha, Bhakiaraj, Elavarasan, Chellakili, & Gopalakrishnan, 2013).

Molecular Structure Analysis

Zefirova et al. (2007) conducted a study on the molecular and crystal structures of indole derivatives fused with substituted bicyclo[3.3.1]nonane, which can include bicyclo[3.3.1]nonan-2-one oxime derivatives. This research is vital for understanding the conformational properties of these compounds, which is crucial for their potential applications in material science and molecular engineering (Zefirova, Potekhin, Touchin, Averina, Baranova, Zyk, & Zefirov, 2007).

Synthetic Intermediates

Studies also indicate the utility of bicyclo[3.3.1]nonan-2-one oxime and its derivatives as intermediates in chemical syntheses. For instance, Inouye et al. (1987) used derivatives of bicyclo[3.3.1]nonan-2-one in the preparation of dione derivatives, demonstrating their role as versatile intermediates in organic synthesis (Inouye, Kojima, Owada, & Kakisawa, 1987).